Cas no 2172040-96-7 (2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid)

• Product Name: 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid
• CAS No: 2172040-96-7
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6452530
• PubChem ID: 165534837
• Update Time: 2025-11-06

2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid
• 2172040-96-7
• 2-{1-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(2-hydroxyethyl)formamido}acetic acid
• EN300-1519556

• Inchi： 1S/C25H23N3O6/c29-13-12-28(14-23(30)31)24(32)21-10-5-11-22(26-21)27-25(33)34-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-11,20,29H,12-15H2,(H,30,31)(H,26,27,33)
• InChI Key： WGJAXZDXMPFAQD-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(N(CC(=O)O)CCO)=O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 129Ų

Additional information on 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid

Comprehensive Overview of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2172040-96-7)

The compound 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2172040-96-7) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industry professionals frequently search for "Fmoc-protected amino acid derivatives" or "peptide coupling reagents," highlighting the growing demand for high-purity intermediates in bioconjugation and drug development.

In recent years, the rise of mRNA therapeutics and precision medicine has intensified interest in compounds like CAS 2172040-96-7. Its role in modifying biomolecules aligns with trends in "targeted drug delivery" and "biocompatible linkers." The hydroxyl and carboxyl functional groups in its structure enable versatile applications, such as creating hydrogel-based drug carriers—a hot topic in "controlled release systems" research. Analytical techniques like HPLC and mass spectrometry are often employed to validate its purity, addressing common queries about "quality control in peptide synthesis."

The compound’s pyridine moiety contributes to its stability and reactivity, making it a candidate for "metal-organic frameworks (MOFs)" and "catalysis" applications. Sustainability-focused searches, such as "green chemistry in peptide synthesis," also relate to its potential for minimizing waste in multi-step reactions. Furthermore, its compatibility with automated synthesizers answers the industry’s push toward "high-throughput screening" and "AI-driven molecular design."

Storage and handling of 2-{1-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(2-hydroxyethyl)formamido}acetic acid require attention to moisture sensitivity, a frequent concern in "lyophilization of labile compounds." Suppliers often highlight its solubility in DMF or DMSO, addressing practical questions like "solvent selection for Fmoc deprotection." As the demand for custom peptides grows, this compound’s role in enabling "site-specific modifications" positions it as a critical tool for innovators in biopharmaceuticals and diagnostics.

Emerging studies explore its utility in bioorthogonal chemistry, particularly in "click chemistry reactions" for labeling biomolecules. This aligns with trends in "live-cell imaging" and "theranostics." Regulatory compliance, such as "GMP-grade intermediates," is another key search term tied to its use in clinical-stage therapeutics. With patents increasingly covering Fmoc-based derivatives, CAS 2172040-96-7 remains at the forefront of intellectual property discussions in "innovative drug formulations."